Cas no 235748-94-4 ()

• CAS No: 235748-94-4
• MF: C₇H₇ClN₂O₂
• MW: 186.595680475235
• CID: 6771600
• PubChem ID: 119088641
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C7H7ClN2O2/c1-12-6(11)4-5-7(8)10-3-2-9-5/h2-3H,4H2,1H3
• InChI Key： KNGVRDNQFYBHEX-UHFFFAOYSA-N
• SMILES： ClC1C(CC(=O)OC)=NC=CN=1

Computed Properties

• Exact Mass: 186.0196052g/mol
• Monoisotopic Mass: 186.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52.1Ų